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Compound of Interest

Compound Name: Methoxymethanol

Cat. No.: B1221974

Methoxymethanol: Laboratory Handling and
Storage Protocols

Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of
methoxymethanol in a laboratory setting. Due to the limited availability of specific data for
methoxymethanol, information from structurally similar chemicals, such as methanol and 2-
methoxyethanol, has been utilized to establish these guidelines. All users should supplement
this information with a thorough review of the most current Safety Data Sheet (SDS) for
methoxymethanol before commencing any work.

Chemical and Physical Properties

Methoxymethanol is a flammable and toxic organic compound. Its properties necessitate
careful handling to minimize exposure and prevent accidents.
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Property Value Source

Molecular Formula C2He02 --INVALID-LINK--
Molecular Weight 62.07 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Boiling Point 82.5 °C at 760 mmHg --INVALID-LINK--
Flash Point 39.9 °C --INVALID-LINK--
Density 0.948 g/cm?3 --INVALID-LINK--
Vapor Pressure 51 mmHg at 25°C --INVALID-LINK--

Hazard Identification and Personal Protective

Equipment (PPE)

Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may

also cause damage to organs.[1] Appropriate personal protective equipment is mandatory to

prevent exposure.

Hazard

GHS Pictogram

Required PPE

Flammable Liquid

&

Fire-retardant lab coat, use in
a chemical fume hood away

from ignition sources.

Acute Toxicity (Oral)

Nitrile gloves, safety goggles,
no eating, drinking, or smoking

in the laboratory.

Specific Target Organ Toxicity

kesehatan

Chemical splash goggles, face
shield (if splashing is a risk),
respiratory protection if

ventilation is inadequate.

Recommended PPE Specifications:
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PPE Category Specification Rationale
) o Provides resistance to
Hand Protection Nitrile or Butyl rubber gloves o
methanol and similar solvents.
ANSI Z87.1 compliant safety Protects against splashes and

Eye Protection
goggles vapors.

Protects skin from accidental
) ] Flame-retardant lab coat, ] )
Skin and Body Protection contact and provides a barrier
closed-toe shoes, long pants ) ]
against fire.

Use in a certified chemical

fume hood. If not possible, a o ) ]
) ) ) Minimizes inhalation of harmful
Respiratory Protection NIOSH-approved respirator
vapors.
with organic vapor cartridges is P

required.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining a safe laboratory environment when
working with methoxymethanol.

Experimental Protocol: General Handling

e Preparation: Before handling, ensure that a current Safety Data Sheet (SDS) for
methoxymethanol is readily accessible. Verify that the chemical fume hood is functioning

correctly.
o Personal Protective Equipment: Don all required PPE as outlined in the table above.

e Dispensing: Conduct all transfers and dispensing of methoxymethanol inside a certified
chemical fume hood to minimize vapor inhalation. Use grounded equipment to prevent static
discharge, which could ignite flammable vapors.

o Heating: If heating is required, use a water bath, heating mantle, or another controlled
heating source. Do not use an open flame.
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o Post-Handling: After handling, wash hands thoroughly with soap and water. Decontaminate
all work surfaces.

Storage Protocol

o Container: Store methoxymethanol in its original, tightly sealed container. Ensure the
container is properly labeled with the chemical name and all relevant hazard warnings.

e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids. The
storage area should be away from direct sunlight, heat, and ignition sources.

o Segregation: Store methoxymethanol separately from incompatible materials, as listed in
the incompatibility table below.

 Inventory: Maintain an accurate inventory of all stored methoxymethanol.
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Methoxymethanol Handling and Storage Workflow

Preparation

Review SDS

Check Fume Hood

Don Appropriate PPE

Handling (in Fvae Hood)

Dispense/Transfer

Conduct Experiment

|
! Post-Handling
y v
Controlled Heating (if needed) Decontaminate Work Area
\

Wash Hands Thoroughly

\

Dispose of Waste Properly

Sto

Store in Labeled, Sealed Container

Cool, Dry, Ventilated, Flammable Cabinet

Segregate from Incompatibles
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Potential Decomposition of Methoxymethanol

Methoxymethanol (CHsOCH20H)

Heat / Incomplete Combustion — )-—----———————-—— 1

Formaldehyde (CH20) Carbon Monoxide (CO) Carbon Dioxide (COz) Other Toxic Gases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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